Cas no 1806796-28-0 (3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine)

• Product Name: 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine
• CAS No: 1806796-28-0
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4854569
• Update Time: 2025-06-09

3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine

• Inchi： 1S/C8H10F2N2O/c1-4-6(13-2)3-5(11)7(12-4)8(9)10/h3,8H,11H2,1-2H3
• InChI Key： ZSFPQMCNSZZOFU-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C)N=1)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 1.2
• Topological Polar Surface Area: 48.1

Additional information on 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806796-28-0)

3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806796-28-0) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy substituents, plays a pivotal role in the development of novel bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural versatility and ability to modulate biological activity.

The molecular structure of 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine features a pyridine core substituted with an amino group at the 3-position, a difluoromethyl group at the 2-position, and a methoxy group at the 5-position. These functional groups contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry. The presence of the difluoromethyl moiety is particularly noteworthy, as it often enhances metabolic stability and bioavailability in drug candidates, a topic frequently searched by pharmaceutical scientists.

In recent years, the demand for fluorinated compounds like 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine has surged, driven by their applications in medicinal chemistry. Fluorine incorporation is a hot topic in drug design, as it can improve binding affinity and pharmacokinetic profiles. This compound’s difluoromethyl group aligns with the growing trend of "fluorine magic" in pharmaceuticals, a term often queried in academic and industrial research circles.

Another area of interest is the compound’s potential role in agrochemicals. The methoxy and methyl substituents on the pyridine ring are common motifs in herbicides and insecticides. Researchers are exploring whether 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine could serve as a building block for next-generation crop protection agents, addressing global challenges like pesticide resistance and environmental sustainability.

Synthetic accessibility is a key advantage of 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine. Its straightforward preparation from commercially available starting materials makes it attractive for large-scale production. This aspect is crucial for industries seeking cost-effective intermediates, a frequently searched topic in chemical manufacturing forums. Additionally, the compound’s stability under various conditions ensures its utility in diverse synthetic pathways.

The compound’s physicochemical properties, such as solubility and lipophilicity, are also under investigation. These parameters are critical for its application in drug formulation, a subject often explored in pharmaceutical development queries. Understanding these properties can help researchers optimize the compound’s performance in biological systems, further expanding its potential uses.

In summary, 3-Amino-2-(difluoromethyl)-5-methoxy-6-methylpyridine (CAS No. 1806796-28-0) is a multifaceted compound with promising applications in pharmaceuticals and agrochemicals. Its unique structural features, combined with the growing interest in fluorinated and methoxy-substituted compounds, position it as a valuable asset in modern chemical research. As scientific inquiries into its properties and applications continue, this compound is poised to play a significant role in addressing some of the most pressing challenges in chemistry and biology.